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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412

An In-depth Technical Guide to the Health and Safety of Cyclohexyl Phenyl Ketone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for cyclohexyl
phenyl ketone (CAS No. 712-50-5), a compound used in various research and industrial
applications.[1][2][3] Adherence to proper handling and safety protocols is essential when
working with this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of cyclohexyl phenyl ketone is
presented in Table 1. This data is crucial for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Cyclohexyl Phenyl Ketone
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Property Value Source(s)
Molecular Formula C13H160 [1112][3]
Molecular Weight 188.27 g/mol [2][3]
Appearance Solid [2]

Melting Point 54-59 °C [2]

Boiling Point 165-168 °C at 20 mmHg [2]

Flash Point > 112 °C (> 233.60 °F) [4]

Insoluble in water; soluble in
Solubility non-polar organic solvents like  [5]

hexane and toluene.

Benzoylcyclohexane, Phenyl
Synonyms [21[3]
cyclohexyl ketone

Hazard Identification and GHS Classification

The hazard classification for cyclohexyl phenyl ketone varies across different sources. It is
crucial for users to be aware of all potential hazards.

According to some safety data sheets, cyclohexyl phenyl ketone is classified as a hazardous
chemical.[2][6] The GHS classification indicates that it causes skin irritation (Category 2),
serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3).[2][6]

e Hazard Statements:
o H315: Causes skin irritation.[2][6]
o H319: Causes serious eye irritation.[2][6]
o H335: May cause respiratory irritation.[2][6]

Conversely, other sources classify it as toxic to aquatic life with long-lasting effects (Chronic
aquatic toxicity, Category 2).[3][7]
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Hazard Statement:

o H411: Toxic to aquatic life with long lasting effects.[3][7]

It is also important to note that some suppliers state that the chemical is not a hazardous

substance or mixture according to Regulation (EC) No 1272/2008.[8] Given these

discrepancies, it is recommended to handle the substance with caution, assuming it possesses

all the aforementioned hazards.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Handling

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2][4][8]

Personal Hygiene: Wash hands thoroughly after handling.[2][4][8] Do not eat, drink, or
smoke in the work area.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][4][8]

Dust and Aerosol Generation: Minimize dust generation and accumulation.[4] Avoid
breathing dust, fumes, or vapors.[2][4]

Clothing: Contaminated clothing should be removed and washed before reuse.[2][4]

Storage

Container: Keep the container tightly closed.[1][2][4][6]
Conditions: Store in a cool, dry, and well-ventilated place.[1][4][6]
Incompatible Materials: Keep away from strong oxidizing agents.[2][4]

Ignition Sources: Keep away from heat and sources of ignition.[2][6]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling cyclohexyl phenyl
ketone.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
Eye/Face Protection OSHA's eye and face [2][4][6][9]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate gloves to
) ) prevent skin exposure. Wear
Skin Protection _ _ _ [2][4][6][°]
appropriate protective clothing

to prevent skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
i ) approved respirator if
Respiratory Protection o [2][4]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

First Aid Measures

In case of exposure, immediate medical attention is necessary. The following are first aid
guidelines:

 Inhalation: Remove the person from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2][4][6]
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» Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][2][4][6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1][2][4][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid.[2][4]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][4][7]

e Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide
and carbon dioxide may be generated by thermal decomposition or combustion.[2][4][6]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][4][6]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.
Ensure adequate ventilation.[2][4][6]

o Environmental Precautions: Prevent the product from entering drains.[2][8]

e Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable
disposal container. Avoid generating dusty conditions.[2][4]

Toxicological and Ecotoxicological Information
Toxicological Information

The toxicological properties of cyclohexyl phenyl ketone have not been thoroughly
investigated.[10] No LD50 or LC50 data is currently available.[4]
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» Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[2]

o Acute Effects:

[¢]

Inhalation: Causes respiratory tract irritation.[2][4]

[¢]

Skin: Causes skin irritation.[2][4]

[e]

Eyes: Causes serious eye irritation.[2][4]

o

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[4]

o Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[4]

Ecotoxicological Information

There is conflicting information regarding the ecotoxicity of cyclohexyl phenyl ketone. Some
sources indicate it is toxic to aquatic life with long-lasting effects.[3][7] However, other data
suggests it contains no substances known to be hazardous to the environment or that are not
degradable in wastewater treatment plants.[11] Due to this uncertainty, release into the
environment should be avoided.[7]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety studies cited in the available
safety data sheets are not publicly available. Researchers should refer to standard OECD or
EPA guidelines for conducting their own safety assessments if required.

Visualizations

The following diagrams provide a visual representation of key safety workflows.
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Preparation

Consult SDS

i

Ensure proper ventilation
(Fume Hood)

i

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling Procedure

Dispense chemical carefully

i

Avoid generating dust

i

Keep container closed
when not in use

:

Wash hands thoroughly
after handling

Storage & Waste
Store in a cool, dry, Dispose of waste in
well-ventilated area approved container

l

Separate from
incompatible materials

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cyclohexyl Phenyl Ketone.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Move to fresh air. Remove contaminated clothing. Flush eyes with plenty of water Do NOT induce vomiting.
If breathing is difficult, give oxygen. Flush skin with plenty of water for at least 15 minutes. Rinse mouth.
If not breathing, give artificial respiration. for at least 15 minutes. Lift upper and lower eyelids. Drink 2-4 cups of water or milk.
\ \4

- Seek Immediate .
= Medical Attention -

Click to download full resolution via product page

Caption: First Aid Decision Tree for Cyclohexyl Phenyl Ketone Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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